Cas no 851984-50-4 ((1R)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine)

• Product Name: (1R)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine
• CAS No: 851984-50-4
• MW: 175.275g/mol
• CID: 4660379
• PubChem ID: 64712748
• Update Time: 2025-10-19

(1R)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine
• 1-Naphthalenemethanamine, 1,2,3,4-tetrahydro-α-methyl-, (αR)-

Computed Properties

• Exact Mass: 175.136
• Monoisotopic Mass: 175.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on (1R)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine

Chemical Profile of (1R)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine (CAS No. 851984-50-4)

(1R)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine, identified by its Chemical Abstracts Service number CAS No. 851984-50-4, is a significant compound in the field of pharmaceutical chemistry. This molecule, featuring a tetrahydronaphthalene core and an amine functional group, has garnered attention due to its structural and pharmacological properties. The (R)-configuration at the chiral center contributes to its unique stereochemical landscape, which is crucial for its biological activity.

The tetrahydronaphthalene scaffold, a derivative of naphthalene with partial hydrogenation, introduces a flexible aromatic system that can interact with biological targets in diverse ways. This structural motif is often employed in drug design to enhance solubility, improve metabolic stability, and modulate binding affinity. The presence of the amine group further expands the compound's potential applications, as amines are common pharmacophores in medicinal chemistry.

Recent studies have highlighted the importance of chiral compounds in drug development. The stereochemistry of (1R)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine plays a pivotal role in determining its pharmacological effects. Research has demonstrated that enantiomeric purity is critical for the efficacy and safety of pharmaceutical agents. The (R)-isomer of this compound has shown promising results in preclinical studies, particularly in the context of central nervous system (CNS) disorders.

In the realm of CNS drug discovery, the structural features of (1R)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine make it a candidate for further investigation. The tetrahydronaphthalene ring can mimic natural neuroactive molecules, while the amine group provides a site for interaction with neurotransmitter receptors or enzymes. Preliminary data suggest that this compound may exhibit properties relevant to treating conditions such as depression and anxiety.

The synthesis of this compound involves sophisticated organic chemistry techniques. The construction of the tetrahydronaphthalene core typically requires catalytic hydrogenation or other cyclization methods. The introduction of the amine group at the appropriate position demands careful selection of reagents and reaction conditions to ensure high yield and enantiomeric purity. Advances in synthetic methodologies have enabled more efficient production processes for such complex molecules.

The pharmacokinetic profile of (1R)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine is another critical aspect that has been explored. Studies indicate that this compound exhibits moderate oral bioavailability and reasonable metabolic stability. These characteristics are favorable for developing a viable therapeutic agent. Additionally, its solubility profile suggests potential for formulation into various dosage forms.

Computational modeling has been instrumental in understanding the interactions between (1R)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine and biological targets. Molecular docking studies have revealed that this compound can bind to specific receptors with high affinity. These insights have guided medicinal chemists in optimizing its structure for improved pharmacological activity. Such computational approaches are becoming increasingly integral to drug discovery pipelines.

The potential therapeutic applications of this compound extend beyond CNS disorders. Research is ongoing to explore its efficacy in other areas such as inflammation and pain management. The versatile nature of the tetrahydronaphthalenyl moiety allows for modifications that could tailor its biological effects to specific diseases.

In conclusion, (1R)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine (CAS No. 851984-50-4) represents a promising candidate for further pharmaceutical development. Its unique structural features and favorable pharmacokinetic properties make it an attractive molecule for drug design. Continued research into its biological activity and synthetic optimization will be essential to unlock its full potential as a therapeutic agent.